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Compound Name: 1-Nitro-2-naphthoic acid

Cat. No.: B186672 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for 1-Nitro-
2-naphthoic acid (CAS No: 103987-83-3), a key organic intermediate. This document is

intended for researchers, scientists, and professionals in the fields of chemical synthesis and

drug development, offering a consolidated resource for the compound's structural

characterization through Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and

Mass Spectrometry (MS).

Introduction
1-Nitro-2-naphthoic acid is a nitrated derivative of 2-naphthoic acid. Its molecular structure,

featuring a naphthalene core with both a nitro group and a carboxylic acid group in ortho

positions, gives rise to a unique spectroscopic fingerprint. Accurate interpretation of its NMR,

IR, and MS data is crucial for confirming its identity, purity, and for understanding its chemical

behavior in various applications.

Spectroscopic Data
While a complete, publicly available dataset from a single source is not readily accessible, the

following tables summarize the expected and reported spectroscopic characteristics for 1-
Nitro-2-naphthoic acid and related compounds. This information is compiled from various

chemical databases and spectroscopic prediction tools.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Predicting the precise chemical shifts for 1-Nitro-2-naphthoic acid requires computational

methods or experimental data, which is not currently available in publicly accessible peer-

reviewed literature. However, based on the analysis of similar structures, the following are the

anticipated regions for the proton (¹H) and carbon (¹³C) NMR signals.

Table 1: Predicted ¹H NMR Chemical Shifts for 1-Nitro-2-naphthoic acid

Proton
Predicted Chemical Shift

(ppm)
Multiplicity

Carboxylic Acid (-COOH) > 10 Singlet

Aromatic Protons 7.5 - 9.0 Multiplets

Table 2: Predicted ¹³C NMR Chemical Shifts for 1-Nitro-2-naphthoic acid

Carbon Predicted Chemical Shift (ppm)

Carboxylic Acid (-COOH) 165 - 175

Carbon bearing Nitro group (C-NO₂) 140 - 150

Aromatic Carbons 120 - 140

Infrared (IR) Spectroscopy
The IR spectrum of 1-Nitro-2-naphthoic acid is characterized by the vibrational frequencies of

its key functional groups. The PubChem database indicates the availability of vapor phase IR

spectra for this compound.[1] The characteristic absorption bands are summarized below.

Table 3: Key IR Absorption Bands for 1-Nitro-2-naphthoic acid
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Functional Group Vibrational Mode
Expected Wavenumber

(cm⁻¹)

O-H (Carboxylic Acid) Stretching 3300 - 2500 (broad)

C=O (Carboxylic Acid) Stretching 1710 - 1680

N-O (Nitro Group) Asymmetric Stretching 1550 - 1500

N-O (Nitro Group) Symmetric Stretching 1370 - 1330

C=C (Aromatic) Stretching 1600 - 1450

C-H (Aromatic) Bending (out-of-plane) 900 - 690

Mass Spectrometry (MS)
Mass spectrometry provides information about the mass-to-charge ratio of the molecule and its

fragments. PubChem indicates the availability of GC-MS data for 1-Nitro-2-naphthoic acid
from the NIST Mass Spectrometry Data Center.[1]

Table 4: Mass Spectrometry Data for 1-Nitro-2-naphthoic acid

Parameter Value

Molecular Formula C₁₁H₇NO₄

Molecular Weight 217.18 g/mol

Expected Fragmentation Pattern

[M]+• 217

[M-OH]+ 200

[M-NO₂]+ 171

[M-COOH]+ 172
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Detailed experimental protocols for the synthesis and spectroscopic characterization of 1-Nitro-
2-naphthoic acid are not readily available in the public domain. However, a general workflow

for obtaining such data is presented below.

General Synthesis Approach
The synthesis of 1-Nitro-2-naphthoic acid would likely involve the nitration of 2-naphthoic

acid. A typical procedure would involve the use of a nitrating agent, such as a mixture of nitric

acid and sulfuric acid, under controlled temperature conditions. Purification of the product

would likely be achieved through recrystallization.

Spectroscopic Analysis Workflow
General Workflow for Spectroscopic Analysis
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General workflow for obtaining and analyzing spectroscopic data.

Inter-connectivity of Spectroscopic Data
The different spectroscopic techniques provide complementary information that, when

combined, allows for the unambiguous identification of 1-Nitro-2-naphthoic acid.

Complementary Nature of Spectroscopic Data
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Logical relationship of complementary spectroscopic techniques.

Conclusion
This technical guide provides a summary of the available and expected spectroscopic data for

1-Nitro-2-naphthoic acid. While a complete experimental dataset in the public domain is

elusive, the information presented here serves as a valuable resource for the identification and

characterization of this important chemical compound. Further research to obtain and publish a

complete set of experimental spectra is encouraged to facilitate future scientific endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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